Cas no 1021062-05-4 (N-[6-({[(3-fluoro-4-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide)

N-[6-({[(3-fluoro-4-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide structure
1021062-05-4 structure
Product Name:N-[6-({[(3-fluoro-4-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide
CAS No:1021062-05-4
MF:C18H15FN4O2S2
MW:402.465704202652
CID:5820097
PubChem ID:42139525
Update Time:2024-01-16

N-[6-({[(3-fluoro-4-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[6-[2-(3-fluoro-4-methylanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide
    • N-[6-({[(3-fluoro-4-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide
    • 1021062-05-4
    • N-(6-((2-((3-fluoro-4-methylphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide
    • AKOS024501046
    • F5225-0744
    • Inchi: 1S/C18H15FN4O2S2/c1-11-4-5-12(9-13(11)19)20-16(24)10-27-17-7-6-15(22-23-17)21-18(25)14-3-2-8-26-14/h2-9H,10H2,1H3,(H,20,24)(H,21,22,25)
    • InChI Key: LWZKETPDPHDCNE-UHFFFAOYSA-N
    • SMILES: C1(C(NC2=NN=C(SCC(NC3=CC=C(C)C(F)=C3)=O)C=C2)=O)SC=CC=1

Computed Properties

  • Exact Mass: 402.06204624g/mol
  • Monoisotopic Mass: 402.06204624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 138Ų

N-[6-({[(3-fluoro-4-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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